6-Methylfuro[3,2-c]pyridine
Overview
Description
Scientific Research Applications
Preparation and Analysis of Nickel(II) Complexes : It is used in preparing and analyzing complexes of nickel(II) with furopyridine derivatives, offering insights into structural, spectral, and magnetic properties (Baran et al., 2005).
Synthesis of N-Substituted Furo[3,2-c]pyrid-4-ones : This compound plays a role in synthesizing N-substituted furo[3,2-c]pyrid-4-ones from 4-hydroxy-Β2-pyridones, expanding the range of heterocyclic compounds available for various chemical processes (Bisagni et al., 1975).
Formation of 5-Aminofuro[3,2-c]pyridinium Tosylates : It is utilized in synthesizing 5-aminofuro[3,2-c]pyridinium tosylates and their derivatives, including furo[3,2-c]pyridine N-oxides and benzo derivatives, showcasing its role in creating novel chemical structures (Bencková & Krutošíková, 1999).
Dimerization in Chemical Synthesis : This compound is involved in forming novel dimerized compounds, highlighting its reactivity and potential in synthetic chemistry (Shiotani et al., 1986).
Synthesis of Functionalized 4H-Pyrano(3,2-c)pyridines : It is key in the synthesis of functionalized 4H-pyrano(3,2-c)pyridines, which are useful in various chemical reactions (Mekheimer et al., 1997).
Biological Sensing and Spin-State Transitions : Derivatives of 6-Methylfuro[3,2-c]pyridine are used as ligands in applications like luminescent lanthanide compounds for biological sensing and iron complexes showing unusual spin-state transitions (Halcrow, 2005).
Anxiolytic Activity in Medical Research : It acts as a highly selective mGlu5 receptor antagonist with anxiolytic activity, showcasing its potential in pharmacological research (Cosford et al., 2003).
Production of Alcohol Derivatives and 2-Acetonyl Compounds : It is used in chemical reactions to produce various alcohol derivatives and 2-acetonyl compounds, indicating its role in diverse chemical syntheses (Shiotani, 1993).
Potential in Antitumor Compounds and Drug Delivery : 6-(hetero)arylthieno(3,2-b)pyridine derivatives show potential as antitumor compounds and can be encapsulated in nanoliposomes for drug delivery applications (Carvalho et al., 2013).
Applications in Structural Analysis and Chemical Synthesis : The synthesized thieno[3,2-c]pyridin-4-ones can be used for structural analysis and chemical synthesis, further demonstrating the versatility of this compound (Sahu et al., 2016).
properties
IUPAC Name |
6-methylfuro[3,2-c]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO/c1-6-4-8-7(5-9-6)2-3-10-8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXWFPNZMDPPYML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=CO2)C=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.